Cas no 103490-52-4 (1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one)

• Product Name: 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one
• CAS No: 103490-52-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD24552851
• CID: 1096994
• PubChem ID: 13728292
• Update Time: 2025-10-22

1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclobutane-1,3'-[3H]indol]-2'(1'H)-one
• 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one
• ODQBPEFJSDUTNI-UHFFFAOYSA-N
• spiro[cyclobutan-1,3'-indolin]-2'-one
• SB65439
• AKOS024016153
• CS-0055920
• MFCD24552851
• spiro[1H-indole-3,1'-cyclobutane]-2-one
• 103490-52-4
• Spiro[cyclobutane-1,3'-indolin]-2'-one
• AS-43150
• SCHEMBL2265580
• EN300-142553

• MDL： MFCD24552851
• Inchi： 1S/C11H11NO/c13-10-11(6-3-7-11)8-4-1-2-5-9(8)12-10/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： ODQBPEFJSDUTNI-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC=CC=3N1)CCC2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one

Comprehensive Analysis of 1',2'-Dihydrospiro[cyclobutane-1,3'-indole]-2'-one (CAS No. 103490-52-4): Properties, Applications, and Research Insights

The compound 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one (CAS No. 103490-52-4) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its spiro[cyclobutane-indole] scaffold combines the rigidity of a cyclobutane ring with the versatility of an indole moiety, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to mimic natural product frameworks.

In recent years, the demand for spirocyclic compounds like 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one has surged, driven by their applications in developing kinase inhibitors and GPCR modulators. The compound's three-dimensional complexity enhances binding affinity to biological targets, a feature highly sought after in modern fragment-based drug design. Computational studies suggest its utility in addressing drug resistance challenges, a hot topic in oncology and infectious disease research.

Synthetic routes to CAS 103490-52-4 often involve cycloaddition reactions or ring-closing metathesis, with recent advancements focusing on catalytic asymmetric synthesis to access enantiopure forms. The compound's chiral spirocenter makes it relevant to stereoselective synthesis discussions, frequently searched by medicinal chemists optimizing ADMET properties. Analytical characterization typically combines NMR spectroscopy and X-ray crystallography to confirm its distinctive fused ring system.

Beyond pharmaceuticals, 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one derivatives show promise in organic electronics, particularly as electron-transport materials for OLEDs. Its conjugated system and thermal stability align with growing interest in sustainable materials, a trending search term across scientific databases. Patent literature reveals applications in photocatalysts and ligand design for transition metal complexes.

Ongoing research explores the compound's role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. Its spirocyclic linker geometry may improve molecular glues efficacy, addressing common queries about E3 ligase recruitment strategies. Safety studies indicate favorable toxicological profiles for related derivatives, supporting further preclinical development.

The 103490-52-4 scaffold's versatility is highlighted by its adaptation to fluorescence probes for cellular imaging, responding to growing needs in theranostics. Recent publications discuss its hydrogen bond acceptor/donor capabilities, crucial for molecular recognition studies. As interest grows in AI-driven drug discovery, this compound serves as a test case for scaffold hopping algorithms predicting novel bioisosteres.

Supply chain data shows increasing availability of 1',2'-dihydrospiro[cyclobutane-1,3'-indole]-2'-one from specialized fine chemical suppliers, with purity standards exceeding 98% for research use. Storage recommendations emphasize protection from photooxidation, a practical consideration frequently overlooked in literature searches. Regulatory databases confirm its status as a non-controlled substance, facilitating global research collaboration.

Future directions may explore its metal-organic framework (MOF) applications or as a template for supramolecular chemistry assemblies. The compound's balanced lipophilicity (LogP ~2.3) makes it particularly interesting for blood-brain barrier penetration studies, addressing a major challenge in neurological drug development. Cross-disciplinary interest continues to grow, positioning this spirocyclic structure at the forefront of molecular innovation.